Cas no 1805221-92-4 (Ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate)

• Product Name: Ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate
• CAS No: 1805221-92-4
• MF: C₁₁H₇ClF₃NO₃
• MW: 293.626392602921
• CID: 4947629
• Update Time: 2025-10-30

Ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H7ClF3NO3/c1-2-18-10(17)9-6(5-16)3-7(12)4-8(9)19-11(13,14)15/h3-4H,2H2,1H3
• InChI Key： UPFNNXQWAZKFRC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C#N)C(C(=O)OCC)=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 3.7
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate

Ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate (CAS No. 1805221-92-4): An Overview of a Versatile Compound in Pharmaceutical Research

Ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate (CAS No. 1805221-92-4) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound belongs to the class of benzoates and features a combination of chloro, cyano, and trifluoromethoxy functional groups, which contribute to its diverse chemical properties and biological activities.

The chemical structure of ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate is characterized by a benzene ring substituted with a chloro group at the 4-position, a cyano group at the 2-position, and a trifluoromethoxy group at the 6-position. The ethyl ester group at the carboxylic acid position further enhances its solubility and reactivity. These functional groups collectively impart specific electronic and steric effects that make this compound a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Recent studies have highlighted the potential of ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate in drug discovery and development. One notable application is in the synthesis of compounds with anti-inflammatory properties. The presence of the cyano group and trifluoromethoxy substituents has been shown to enhance the potency and selectivity of these compounds, making them promising candidates for treating inflammatory diseases.

In addition to its anti-inflammatory potential, ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate has also been explored for its antimicrobial properties. Research has demonstrated that compounds with similar structural features exhibit broad-spectrum activity against various bacterial and fungal pathogens. This makes it an attractive starting material for developing new antimicrobial agents, which are crucial in addressing the growing problem of antibiotic resistance.

The synthetic versatility of ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate is another key factor contributing to its importance in pharmaceutical research. The compound can be readily modified through various chemical reactions, such as nucleophilic substitution, reduction, and coupling reactions. These modifications allow researchers to fine-tune the properties of the final product, optimizing it for specific therapeutic applications.

One recent study published in the Journal of Medicinal Chemistry reported the use of ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate as a key intermediate in the synthesis of novel inhibitors targeting specific enzymes involved in cancer progression. The researchers found that these inhibitors exhibited high selectivity and low toxicity, making them promising candidates for further preclinical evaluation.

Beyond its pharmaceutical applications, ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate has also found use in other areas of chemistry. For instance, it has been employed as a building block in the synthesis of liquid crystals, which are used in display technologies such as LCDs. The unique combination of functional groups in this compound allows for the fine-tuning of liquid crystal properties, such as melting point and dielectric anisotropy.

In conclusion, ethyl 4-chloro-2-cyano-6-(trifluoromethoxy)benzoate (CAS No. 1805221-92-4) is a versatile compound with significant potential in pharmaceutical research and development. Its unique chemical structure and functional groups make it an attractive starting material for synthesizing compounds with diverse biological activities. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the field.